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An In-depth Technical Guide to the Solubility of Green 5 (C.I. 61570)

Introduction
Green 5, formally identified by the Colour Index as C.I. 61570, is a synthetic dye widely utilized

in cosmetics, personal care products, and various scientific applications.[1][2] Also known as

D&C Green No. 5, Acid Green 25, and Alizarin Cyanine Green F, it is an anthraquinone color

additive valued for its stability and intense bluish-green hue.[1][2][3] Chemically, it is the

disodium salt of 2,2′-[(9,10-dihydro-9,10-dioxo-1,4-anthracenediyl)diimino]bis-[5-methyl-

benzenesulfonic acid].[1] Understanding the solubility of Green 5 in different solvents is critical

for researchers, scientists, and drug development professionals to ensure its effective

application in formulation, staining procedures, and other experimental contexts. This guide

provides a comprehensive overview of its solubility characteristics, methods for its

determination, and a workflow for its application.

Chemical Identity
Common Name: Green 5 (D&C Green No. 5)

C.I. Name: Acid Green 25, C.I. 61570[2][3]

Synonyms: Alizarin Cyanine Green F[3][4]

CAS Number: 4403-90-1[4]

Molecular Formula: C₂₈H₂₀N₂Na₂O₈S₂
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Molecular Weight: 622.6 g/mol [5]

Quantitative Solubility Data
The solubility of Green 5 is dependent on the solvent system employed. The dye is generally

characterized as water-soluble.[1][6] The following table summarizes the available quantitative

solubility data.

Solvent
Chemical
Formula

Solubility Temperature Reference

Water H₂O 36 g/L Not Specified [5]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 60 g/L Not Specified [5]

Ethylene Glycol

Monomethyl

Ether (EGME)

C₃H₈O₂ 30 g/L Not Specified [5]

Acetone C₃H₆O 2 g/L Not Specified [5]

Ethanol C₂H₅OH 2 g/L Not Specified [5]

o-Chlorophenol C₆H₅ClO Soluble Not Specified [4]

Pyridine C₅H₅N Slightly Soluble Not Specified [4]

Chloroform CHCl₃ Insoluble Not Specified [4]

Toluene C₇H₈ Insoluble Not Specified [4]

Experimental Protocols for Solubility Determination
A standardized method for determining the solubility of a dye like Green 5 involves a

systematic approach of dissolving the solute in a solvent to a point of saturation. Below is a

detailed experimental protocol adapted from general laboratory procedures for solubility

testing.
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Protocol: Spectrophotometric Determination of Dye
Solubility
This method is based on measuring the absorbance of a saturated solution to determine the

concentration of the dissolved dye.

Materials:

Green 5 (C.I. 61570) powder

Selected solvents (e.g., deionized water, ethanol, DMSO)

Volumetric flasks and pipettes

Centrifuge and centrifuge tubes

UV-Vis Spectrophotometer

Analytical balance

Magnetic stirrer and stir bars

Temperature-controlled shaker or water bath

Procedure:

Preparation of a Standard Curve:

Accurately weigh a small amount of Green 5 and dissolve it in the chosen solvent to

prepare a stock solution of known concentration.

Prepare a series of dilutions from the stock solution to create standards of varying, known

concentrations.

Measure the absorbance of each standard at the wavelength of maximum absorbance

(λmax) for Green 5 (approximately 642 nm in water).[5]
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Plot a graph of absorbance versus concentration to create a standard curve. The

relationship should be linear and follow the Beer-Lambert law.

Sample Preparation and Saturation:

Add an excess amount of Green 5 powder to a known volume of the solvent in a

centrifuge tube. This is to ensure that a saturated solution is formed.

Tightly seal the tubes and place them in a temperature-controlled shaker or water bath set

to the desired experimental temperature.

Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Separation of Undissolved Solute:

After the equilibration period, centrifuge the tubes at a high speed (e.g., 10,000 x g) for a

sufficient time to pellet all undissolved dye particles.[7]

Analysis of the Saturated Solution:

Carefully pipette an aliquot of the clear supernatant into a volumetric flask. Be cautious not

to disturb the pellet.

Dilute the supernatant with the solvent as necessary to bring the absorbance into the

linear range of the standard curve.

Measure the absorbance of the diluted solution using the spectrophotometer at the same

λmax used for the standard curve.

Calculation of Solubility:

Use the absorbance of the diluted supernatant and the equation from the standard curve

to determine the concentration of the dye in the diluted sample.

Account for the dilution factor to calculate the concentration of the dye in the original

saturated solution. This concentration represents the solubility of Green 5 in that solvent at

the specified temperature.
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Visualization of Experimental Workflow
The following diagram illustrates a general workflow for determining the solubility of Green 5.

Workflow for Solubility Determination of Green 5

Preparation

Equilibration

Separation

Analysis

Calculation

Weigh excess Green 5 powder

Add known volume of solvent

Agitate at constant temperature
(e.g., 24-48 hours)

Centrifuge to pellet
undissolved solid

Extract clear supernatant

Dilute supernatant for analysis

Measure absorbance via
UV-Vis Spectrophotometry

Calculate concentration using
pre-determined standard curve

Determine final solubility value
(e.g., in g/L)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1171522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in determining the solubility of Green 5.

Application in Histological Staining
Green 5 is also used as a biological stain.[4] For instance, it can be a component in

Papanicolaou stains, which are used in cytology to differentiate cells in smear preparations.

The following diagram outlines a simplified logical relationship in the context of its use as a

counterstain in a generic histological procedure.
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Logical Flow of Green 5 in Histological Staining

Tissue Sample Preparation
(Fixation, Dehydration, Embedding)

Primary Staining
(e.g., Hematoxylin for nuclei)

 

Counterstaining with Green 5 Solution

 

Differentiation and Dehydration

 

Clearing and Mounting

 

Microscopic Examination
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Caption: Use of Green 5 as a counterstain in a typical histological workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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